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Compound of Interest

Compound Name: Ftivazide

Cat. No.: B12484818 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential information and a step-by-step approach to the

safe disposal of Ftivazide, an anti-tuberculosis agent. While specific disposal protocols for

Ftivazide are not readily available, this document outlines a framework based on general best

practices for pharmaceutical and chemical waste management.

Understanding Ftivazide: Chemical Properties
A summary of the known chemical and physical properties of Ftivazide is presented below.

This information is crucial for assessing the potential hazards and determining the appropriate

disposal route.
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Property Value

Molecular Formula C14H13N3O3[1][2]

Molecular Weight 271.27 g/mol [1][3]

Appearance
Light yellow crystalline powder[1] or White to off-

white crystalline solid[2]

Solubility Slightly soluble in ethanol, insoluble in water[1]

Melting Point 219-220 °C[1]

Decomposition
When heated to decomposition, it emits toxic

fumes of NOx.[4]

Core Principles for Ftivazide Disposal
Given the absence of a specific Safety Data Sheet (SDS) with disposal instructions in the

provided search results, a conservative approach based on established guidelines for

pharmaceutical waste is necessary. The following hierarchy of disposal options should be

considered:

Return to Manufacturer or Supplier: The most preferable method is to return the unused or

expired Ftivazide to the manufacturer or supplier. They are best equipped to handle its

proper disposal.

Drug Take-Back Programs: Utilize community or institutional drug take-back programs.

These programs are designed for the safe and environmentally sound disposal of

pharmaceuticals.

Licensed Hazardous Waste Disposal: If the above options are not available, Ftivazide
should be disposed of as hazardous chemical waste through a licensed disposal company.

This is particularly important given that it emits toxic fumes upon decomposition.[4]

Procedural Steps for Disposal
If direct return or take-back programs are not an option, follow these procedural steps for on-

site management prior to disposal by a licensed professional:
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Do Not Dispose Down the Drain: Due to its insolubility in water and potential environmental

impact, Ftivazide should not be disposed of down the sink or in any waterway.[1]

Avoid Household Trash in Unaltered Form: Do not dispose of pure Ftivazide directly into the

regular trash, as this can pose a risk to sanitation workers and the environment.

Inertization for Small Quantities (with caution): For very small residual amounts, a process of

inertization may be considered, but only as a last resort and in compliance with local

regulations. This involves mixing the Ftivazide with an inert and non-combustible material.

However, professional disposal is strongly recommended.

High-Temperature Incineration: The recommended method for the final destruction of many

pharmaceuticals, especially those that can produce toxic emissions, is high-temperature

incineration in a licensed facility.[5] This method would be appropriate for Ftivazide, given its

decomposition characteristics.[4]

Ftivazide Disposal Decision Workflow
The following diagram outlines the logical steps for determining the appropriate disposal path

for Ftivazide.

Caption: Decision workflow for the proper disposal of Ftivazide.

Disclaimer: This information is intended as a guide and is based on general principles of

chemical and pharmaceutical waste disposal. Always consult your institution's environmental

health and safety office and local regulations for specific requirements. The absence of a

detailed Safety Data Sheet for Ftivazide necessitates a cautious approach to its disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. CAS 149-17-7: ftivazide | CymitQuimica [cymitquimica.com]

3. (E)-N'-(4'-Hydroxy-3-methoxybenzylidene)isonicotinohydrazide (3g) | C14H13N3O3 | CID
135412163 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. guidechem.com [guidechem.com]

5. emro.who.int [emro.who.int]
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[https://www.benchchem.com/product/b12484818#ftivazide-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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